Cas no 2228856-58-2 (methyl 4-(4-aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(4-aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228856-58-2
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5868259
• PubChem ID: 165847032
• Update Time: 2025-10-05

methyl 4-(4-aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1738857
• 2228856-58-2

• Inchi： 1S/C10H15N3O2/c1-7(4-5-11)8-6-13(2)12-9(8)10(14)15-3/h6H,1,4-5,11H2,2-3H3
• InChI Key： MMAPEMPIUKKOPZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C(=C)CCN)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-(4-aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

Compound CAS No 2228856-58-2: Methyl 4-(4-Aminobut-1-en-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

The compound with CAS No 2228856-58-2, commonly referred to as methyl 4-(4-amino butenyl)-1-methyl pyrazole carboxylate, is a synthetic organic compound with a complex structure. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in recent years due to their diverse biological activities and potential applications in drug discovery. The pyrazole ring serves as a central structural motif, with substituents that include a methyl group, an amino-substituted butenyl chain, and a methyl ester group. These functional groups contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The presence of the amino group in the butenyl chain introduces additional flexibility and hydrogen bonding capabilities, which can enhance the compound's bioavailability and target specificity. Moreover, the methyl ester group at the pyrazole ring provides stability and solubility advantages, making it suitable for various pharmaceutical formulations.

One of the most promising applications of this compound lies in its potential as a lead molecule for designing novel therapeutics. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The butenyl chain has been shown to interact with these enzymes through a combination of hydrophobic interactions and hydrogen bonding, leading to significant enzymatic inhibition. This makes it a valuable candidate for developing anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its enzymatic activity, this compound has also demonstrated potent antioxidant properties. The pyrazole ring acts as a redox-active moiety, facilitating electron transfer and radical scavenging. This property has led to its investigation as a potential neuroprotective agent in models of oxidative stress-induced neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have shown that it can effectively mitigate oxidative damage in neuronal cells, suggesting its potential for therapeutic intervention.

The synthesis of methyl 4-(4-amino butenyl)-1-methyl pyrazole carboxylate involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, condensation reactions, and esterification. The key challenge lies in controlling the stereochemistry of the butenyl chain to ensure optimal biological activity. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound, paving the way for its large-scale production.

Another area of active research is the exploration of this compound's pharmacokinetic properties. Studies have shown that it exhibits moderate oral bioavailability due to its lipophilic nature and efficient absorption across biological membranes. However, its rapid metabolism by cytochrome P450 enzymes limits its half-life in vivo. To address this issue, researchers are investigating strategies such as prodrug design and nanoparticle encapsulation to enhance its stability and prolong its duration of action.

Furthermore, this compound has shown promise in preclinical models of cancer therapy. It has been found to induce apoptosis in various cancer cell lines by modulating key signaling pathways such as MAPK/ERK and PI3K/AKT. The amino group plays a critical role in these interactions by forming hydrogen bonds with critical residues on target proteins. This selective apoptotic activity suggests that it could serve as a novel chemotherapeutic agent with reduced toxicity compared to conventional cytotoxic drugs.

In conclusion, methyl 4-(4-amino butenyl)-1-methyl pyrazole carboxylate (CAS No 2228856-58-2) is a versatile compound with multifaceted biological activities and potential therapeutic applications. Its unique structure endows it with properties that make it an attractive candidate for drug development across various disease areas. Continued research into its synthesis, pharmacokinetics, and biological mechanisms will undoubtedly unlock new opportunities for leveraging this compound's full potential in medicine.